Cas no 451-87-6 (4-Ethoxy-3-fluoroaniline hydrochloride)

4-Ethoxy-3-fluoroaniline hydrochloride is a fluorinated aniline derivative with a hydrochloride salt form, enhancing its stability and solubility for synthetic applications. The ethoxy and fluoro substituents on the aromatic ring impart unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its hydrochloride form ensures improved handling and storage characteristics. This compound is particularly useful in the preparation of active pharmaceutical ingredients (APIs) and specialty chemicals, where controlled reactivity and precise functionalization are required. The presence of both electron-donating (ethoxy) and electron-withdrawing (fluoro) groups allows for selective modifications in complex organic transformations.

4-Ethoxy-3-fluoroaniline hydrochloride structure

451-87-6 structure

Product Name:4-Ethoxy-3-fluoroaniline hydrochloride

CAS No:451-87-6

MF:C₈H₁₁ClFNO

MW:191.630444765091

CID:3045574

PubChem ID:46735597

Update Time:2025-06-07

4-Ethoxy-3-fluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Ethoxy-3-fluoroaniline hydrochloride
- 451-87-6
- 4-ethoxy-3-fluoroaniline;hydrochloride
- AKOS015846895
- Inchi： 1S/C8H10FNO.ClH/c1-2-11-8-4-3-6(10)5-7(8)9;/h3-5H,2,10H2,1H3;1H
- InChI Key： HOIZUHSWTLZVHL-UHFFFAOYSA-N
- SMILES： Cl.FC1C=C(C=CC=1OCC)N

Computed Properties

Exact Mass: 191.0513198g/mol
Monoisotopic Mass: 191.0513198g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2Å²

4-Ethoxy-3-fluoroaniline hydrochloride Security Information

Hazardous Material Identification：

4-Ethoxy-3-fluoroaniline hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	022734-1g	4-Ethoxy-3-fluoroaniline hydrochloride	451-87-6	1g	5119CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	022734-500mg	4-Ethoxy-3-fluoroaniline hydrochloride	451-87-6	500mg	3332CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	022734-1g	4-Ethoxy-3-fluoroaniline hydrochloride	451-87-6	1g	5119.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	022734-500mg	4-Ethoxy-3-fluoroaniline hydrochloride	451-87-6	500mg	3332.0CNY	2021-07-13
TRC	E940213-5mg	4-Ethoxy-3-fluoroaniline Hydrochloride	451-87-6	5mg	$ 50.00	2022-06-05
TRC	E940213-10mg	4-Ethoxy-3-fluoroaniline Hydrochloride	451-87-6	10mg	$ 65.00	2022-06-05
TRC	E940213-50mg	4-Ethoxy-3-fluoroaniline Hydrochloride	451-87-6	50mg	$ 115.00	2022-06-05
A2B Chem LLC	AY10692-500mg	4-Ethoxy-3-fluoroaniline hydrochloride	451-87-6	500mg	$292.00	2024-04-20